4,4-Difluoropyrrolidin-3-ol hydrochloride

• IUPAC Name: 4,4-difluoropyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C4H7F2NO.ClH/c5-4(6)2-7-1-3(4)8;/h3,7-8H,1-2H2;1H
• InChI Key: NLERLCGBOKVMAG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1)(F)F)O.Cl
• Molecular Formula: C4H8ClF2NO
• Molecular Weight: 159.56 g/mol
• CAS No.: 1638764-82-5

Description

Molecular Structure Analysis

The InChI code for “4,4-Difluoropyrrolidin-3-ol hydrochloride” is 1S/C4H7F2NO.ClH/c5-4(6)2-7-1-3(4)8;/h3,7-8H,1-2H2;1H/t3-;/m1./s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 159.56 and a molecular formula of C4H8ClF2NO. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Structural Importance in Medicinal Chemistry

• Enantioselective Synthesis and Use as a Building Block : 4,4-Difluoropyrrolidin-3-ol hydrochloride has been synthesized enantioselectively, signifying its importance as a valuable building block in medicinal chemistry. Two distinct routes were utilized for this synthesis, one involving C2 symmetry and chirality derived from l-(+)-tartaric acid, and the other involving an iridium-diamine-catalyzed asymmetric transfer hydrogenation reaction (Si et al., 2016).

• Facile Synthesis from Commercial Precursors : A facile synthesis pathway for this compound was developed, starting from commercially available 2-chloro-2,2-difluoroacetic acid. This pathway highlights its application in synthesizing biologically active compounds (Wei et al., 2012).

Reactions and Derivatives Formation

• Reactions with Hydroxylamine : The reaction of certain chromones with hydroxylamine, leading to the formation of compounds like 4-(polyfluoroalkyl)-4H-chromeno[3,4-d]isoxazol-4-ols, illustrates the reactivity of similar structures and might infer the potential reactivity of this compound in related contexts (Sosnovskikh et al., 2006).

• Formation of Heterocyclic Systems : Investigations into the formation of novel heterocyclic systems, such as 4-chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-ones, provide insights into the types of reactions and molecular transformations that this compound could potentially undergo in synthetic processes (Murthy et al., 2017).

Applications in Molecular Design and Drug Development

• Magnetic and Optical Properties in Metal Clusters : The use of similar fluorinated compounds in the synthesis of metal clusters with unique magnetic and optical properties suggests potential applications of this compound in the design of materials with specialized functions (Alexandropoulos et al., 2011).

• Synthesis of Novel RF-Containing Isoxazole and Chromone Derivatives : The synthesis of novel derivatives using similar fluorinated compounds further demonstrates the potential utility of this compound in the development of new chemical entities, potentially useful in pharmaceutical research (Sosnovskikh et al., 2008).

Safety and Hazards

The safety information available indicates that the compound has a GHS07 pictogram, which represents a warning. The precautionary statement P261 suggests avoiding breathing dust/fume/gas/mist/vapours/spray.